Cas no 18243-16-8 (Diethyldiiodosilane)

• Product Name: Diethyldiiodosilane
• CAS No: 18243-16-8
• MF: C₄H₁₀I₂Si
• MW: 340.01664686203
• CID: 5266263
• Update Time: 2025-05-20

Diethyldiiodosilane Chemical and Physical Properties

Names and Identifiers

• diethyldiiodosilane
• Q63393543
• Diethyldiiodosilane

• Inchi： 1S/C4H10I2Si/c1-3-7(5,6)4-2/h3-4H2,1-2H3
• InChI Key： GPTNEHSWPUSHFX-UHFFFAOYSA-N
• SMILES： I[Si](CC)(CC)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 47.7
• Topological Polar Surface Area: 0

Additional information on Diethyldiiodosilane

Diethyldiiodosilane (CAS No. 18243-16-8): An Overview of Its Properties, Applications, and Recent Research

Diethyldiiodosilane (CAS No. 18243-16-8) is a versatile organosilicon compound that has gained significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which consists of a silicon atom bonded to two iodine atoms and two ethyl groups. The combination of these functional groups endows Diethyldiiodosilane with a range of chemical properties that make it a valuable reagent in various synthetic transformations.

The molecular formula of Diethyldiiodosilane is C₄H₁₀ISi, and its molecular weight is 305.07 g/mol. The compound is typically a colorless liquid at room temperature and has a boiling point of approximately 190°C. It is soluble in common organic solvents such as dichloromethane, toluene, and hexanes, but it is not soluble in water due to the presence of the iodine atoms.

Diethyldiiodosilane has been widely used as a reagent in organic synthesis due to its ability to participate in various reactions, including nucleophilic substitution, elimination, and addition reactions. One of the key applications of Diethyldiiodosilane is in the preparation of silicon-containing compounds, which are important intermediates in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. The iodine atoms in Diethyldiiodosilane can be readily replaced by other functional groups through nucleophilic substitution reactions, making it a useful building block for the synthesis of more complex molecules.

In recent years, there has been growing interest in the use of Diethyldiiodosilane for the development of new materials with unique properties. For example, researchers have explored the use of Diethyldiiodosilane-based polymers for applications in electronics and optoelectronics. These polymers exhibit excellent thermal stability and mechanical strength, making them suitable for use in high-performance devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs).

In the pharmaceutical industry, Diethyldiiodosilane has been used as an intermediate in the synthesis of various drugs. One notable example is its use in the synthesis of antiviral agents. A recent study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of novel antiviral compounds using Diethyldiiodosilane as a key intermediate. These compounds showed promising activity against several viral strains, including influenza and herpes simplex virus (HSV).

The versatility of Diethyldiiodosilane extends beyond its use as a reagent in organic synthesis and materials science. It has also found applications in analytical chemistry, where it is used as a derivatizing agent for gas chromatography-mass spectrometry (GC-MS) analysis. The introduction of silicon-containing groups into analytes can improve their volatility and stability during GC-MS analysis, leading to more accurate and reliable results.

In addition to its practical applications, Diethyldiiodosilane has been the subject of numerous theoretical studies aimed at understanding its electronic structure and reactivity. Computational methods such as density functional theory (DFT) have been employed to investigate the electronic properties of Diethyldiiodosilane, providing insights into its behavior in various chemical environments. These studies have revealed that the presence of iodine atoms significantly influences the electronic structure and reactivity of the molecule, making it an interesting subject for further research.

The safety profile of Diethyldiiodosilane is an important consideration for its use in laboratory settings. While it is generally considered to be stable under normal conditions, precautions should be taken to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves and goggles should be worn when handling this compound. Additionally, it should be stored in tightly sealed containers away from heat sources and incompatible materials.

In conclusion, Diethyldiiodosilane (CAS No. 18243-16-8) is a multifaceted compound with a wide range of applications in organic synthesis, materials science, pharmaceutical research, and analytical chemistry. Its unique chemical properties make it an indispensable reagent for researchers working in these fields. As new research continues to uncover novel applications and properties of this compound, it is likely that its importance will only continue to grow.